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Compound of Interest

Compound Name: 4'-Hydroxypiptocarphin A

CAS No.: 76248-63-0

Cat. No.: B15590651

Get Quote

Disclaimer: The spectroscopic data for 4'-Hydroxypiptocarphin A is not readily available in

the public domain. Therefore, this technical guide presents a comprehensive analysis of a

closely related and well-characterized bioactive sesquiterpene lactone, Vernodalinol, isolated

from Vernonia amygdalina. This guide is intended to serve as a representative example of the

spectroscopic characterization of this class of compounds for researchers, scientists, and drug

development professionals.

Introduction
Vernodalinol is a sesquiterpene lactone isolated from Vernonia amygdalina, a plant widely used

in traditional medicine. Like other members of this class, vernodalinol exhibits a range of

biological activities and its structural elucidation is crucial for understanding its therapeutic

potential. This document provides a detailed overview of the spectroscopic data (NMR, MS,

and IR) and the experimental protocols used for the characterization of vernodalinol.

Spectroscopic Data
The structural characterization of vernodalinol was achieved through a combination of

spectroscopic techniques. The data presented herein is compiled from comprehensive
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analyses reported in the scientific literature.

Mass Spectrometry (MS)
High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) was used to

determine the molecular formula of vernodalinol.

Parameter Value

Ionization Mode Positive

Measured m/z 379.1383 [M+H]⁺

Molecular Formula C₁₉H₂₂O₈

Calculated Mass 379.1387

Infrared (IR) Spectroscopy
The IR spectrum of vernodalinol reveals the presence of key functional groups. The spectrum

was recorded using the KBr pellet method.

Wavenumber (cm⁻¹) Functional Group

3600-2600 Carboxyl (-COOH)

3443 Hydroxyl (-OH)

1707 Carbonyl (C=O)

1626 Alkene (C=C)

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of vernodalinol were recorded in methanol-d₄ (CD₃OD) on a 500

MHz spectrometer. The chemical shifts (δ) are reported in parts per million (ppm) and coupling

constants (J) in Hertz (Hz).

Table 1: ¹H and ¹³C NMR Data for Vernodalinol (500 MHz, CD₃OD)
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Position δH (ppm), mult., J (Hz) δC (ppm)

1 5.76, dd, J = 17.5, 11.0 139.7

2a 5.21, d, J = 11.0 112.9

2b 5.25, d, J = 17.5

3 - 163.7

4 - 131.4

5 3.14, m 39.5

6 4.39, t, J = 9.0 67.0

7 4.19, t, J = 9.0 44.4

8 5.38, d, J = 9.0 68.0

9a 2.14, dd, J = 14.5, 9.0 42.1

9b 2.22, dd, J = 14.5, 9.0

10 - 38.1

11 - 136.2

12 - 166.5

13a 5.79, s 127.0

13b 6.34, s

14a 4.60, d, J = 13.0 69.0

14b 4.90, d, J = 13.0

15a 5.77, s 131.2

15b 6.54, s

16 - 163.3

17 - 138.6

18a 4.13, d, J = 12.5 58.5
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18b 4.13, d, J = 12.5

19a 5.85, s 122.3

19b 6.19, s

Experimental Protocols
The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of vernodalinol.

Isolation of Vernodalinol
The isolation of vernodalinol from the dried leaves of Vernonia amygdalina involves a multi-step

extraction and chromatographic purification process.
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Figure 1. General workflow for the isolation of vernodalinol.

Spectroscopic Analysis
The purified vernodalinol was subjected to various spectroscopic analyses to determine its

structure.
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Figure 2. Workflow for the spectroscopic analysis of vernodalinol.

Signaling Pathways and Logical Relationships
While the direct signaling pathways of vernodalinol are a subject of ongoing research,

sesquiterpene lactones, in general, are known to exert their biological effects through various

mechanisms, often involving the modulation of inflammatory and cell survival pathways. A

common mechanism involves the alkylation of nucleophilic residues in key signaling proteins

due to the presence of reactive Michael acceptors, such as an α,β-unsaturated carbonyl group.

Sesquiterpene Lactone
(e.g., Vernodalinol) α,β-unsaturated carbonyl

Covalent Adduct Formation
(Michael Addition)

Target Protein
(e.g., NF-κB, STAT3)

Inhibition of Protein Function Biological Response
(e.g., Anti-inflammatory, Cytotoxic)
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Vernodalinol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590651/docs#spectroscopic-and-structural-
elucidation-of-vernodalinol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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